(2-ethyl-1H-imidazol-5-yl)-(2-oxa-7-azaspiro[4.4]nonan-7-yl)methanone

• IUPAC Name: (2-ethyl-1H-imidazol-5-yl)-(2-oxa-7-azaspiro[4.4]nonan-7-yl)methanone
• InChI: InChI=1S/C13H19N3O2/c1-2-11-14-7-10(15-11)12(17)16-5-3-13(8-16)4-6-18-9-13/h7H,2-6,8-9H2,1H3,(H,14,15)
• InChI Key: AHLFBKVFMWDQMM-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC=C(N1)C(=O)N2CCC3(C2)CCOC3
• Molecular Formula: C13H19N3O2
• Molecular Weight: 249.31 g/mol

Description

(2-ethyl-1H-imidazol-5-yl)-(2-oxa-7-azaspiro[4.4]nonan-7-yl)methanone, also known as EN7, is a chemical compound that has been the subject of scientific research due to its potential applications in various fields.

Scientific Research Applications

(2-ethyl-1H-imidazol-5-yl)-(2-oxa-7-azaspiro[4.4]nonan-7-yl)methanone has been the subject of scientific research due to its potential applications in various fields, including medicinal chemistry, drug discovery, and neuroscience. In medicinal chemistry, (2-ethyl-1H-imidazol-5-yl)-(2-oxa-7-azaspiro[4.4]nonan-7-yl)methanone has been investigated as a potential inhibitor of various enzymes, including acetylcholinesterase and monoamine oxidase. In drug discovery, (2-ethyl-1H-imidazol-5-yl)-(2-oxa-7-azaspiro[4.4]nonan-7-yl)methanone has been studied for its potential to modulate the activity of various receptors, including GABA and NMDA receptors. In neuroscience, (2-ethyl-1H-imidazol-5-yl)-(2-oxa-7-azaspiro[4.4]nonan-7-yl)methanone has been investigated for its potential to enhance memory and cognition.

Mechanism of Action

The mechanism of action of (2-ethyl-1H-imidazol-5-yl)-(2-oxa-7-azaspiro[4.4]nonan-7-yl)methanone is not fully understood, but it is believed to involve the modulation of various neurotransmitter systems in the brain. (2-ethyl-1H-imidazol-5-yl)-(2-oxa-7-azaspiro[4.4]nonan-7-yl)methanone has been shown to interact with various receptors, including GABA and NMDA receptors, which are involved in the regulation of neuronal activity. (2-ethyl-1H-imidazol-5-yl)-(2-oxa-7-azaspiro[4.4]nonan-7-yl)methanone may also inhibit the activity of enzymes, such as acetylcholinesterase and monoamine oxidase, which are involved in the breakdown of neurotransmitters.
Biochemical and Physiological Effects
(2-ethyl-1H-imidazol-5-yl)-(2-oxa-7-azaspiro[4.4]nonan-7-yl)methanone has been shown to have various biochemical and physiological effects, including the modulation of neurotransmitter systems, the inhibition of enzymes, and the enhancement of memory and cognition. In animal studies, (2-ethyl-1H-imidazol-5-yl)-(2-oxa-7-azaspiro[4.4]nonan-7-yl)methanone has been shown to improve learning and memory performance, as well as to reduce anxiety and depression-like behaviors. (2-ethyl-1H-imidazol-5-yl)-(2-oxa-7-azaspiro[4.4]nonan-7-yl)methanone has also been shown to have antioxidant and anti-inflammatory effects, which may contribute to its neuroprotective properties.

Advantages and Limitations for Lab Experiments

(2-ethyl-1H-imidazol-5-yl)-(2-oxa-7-azaspiro[4.4]nonan-7-yl)methanone has several advantages for lab experiments, including its high potency and selectivity for various receptors and enzymes. However, (2-ethyl-1H-imidazol-5-yl)-(2-oxa-7-azaspiro[4.4]nonan-7-yl)methanone also has some limitations, including its potential toxicity and the need for further studies to determine its safety and efficacy in humans.

Future Directions

There are several future directions for research on (2-ethyl-1H-imidazol-5-yl)-(2-oxa-7-azaspiro[4.4]nonan-7-yl)methanone, including the development of new synthetic methods for (2-ethyl-1H-imidazol-5-yl)-(2-oxa-7-azaspiro[4.4]nonan-7-yl)methanone and its analogs, the investigation of its potential applications in various disease models, and the elucidation of its mechanism of action at the molecular level. Further studies are also needed to determine the safety and efficacy of (2-ethyl-1H-imidazol-5-yl)-(2-oxa-7-azaspiro[4.4]nonan-7-yl)methanone in humans, as well as its potential as a therapeutic agent for various neurological and psychiatric disorders.

Synthesis Methods

(2-ethyl-1H-imidazol-5-yl)-(2-oxa-7-azaspiro[4.4]nonan-7-yl)methanone can be synthesized using a multi-step process that involves the reaction of 2-ethyl-1H-imidazole-5-carboxylic acid with 2-oxa-7-azaspiro[4.4]nonane-7-carboxylic acid, followed by the addition of a methoxy group to the resulting compound. The final product is obtained through a series of purification steps, including column chromatography and recrystallization.